N-(2,3-Dihydro-1H-isoindol-5-ylmethyl)acetamide hydrochloride

• IUPAC Name: N-(2,3-dihydro-1H-isoindol-5-ylmethyl)acetamide;hydrochloride
• InChI: InChI=1S/C11H14N2O.ClH/c1-8(14)13-5-9-2-3-10-6-12-7-11(10)4-9;/h2-4,12H,5-7H2,1H3,(H,13,14);1H
• InChI Key: VEKRRZAYFMUIGG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CC2=C(CNC2)C=C1.Cl
• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.70 g/mol

Description

“N-(2,3-Dihydro-1H-isoindol-5-ylmethyl)acetamide hydrochloride” is a chemical compound with the CAS Number: 1803588-58-0. It has a molecular weight of 226.71.

Molecular Structure Analysis

The IUPAC name for this compound is N-(isoindolin-5-ylmethyl)acetamide hydrochloride. The InChI code is 1S/C11H14N2O.ClH/c1-8(14)13-5-9-2-3-10-6-12-7-11(10)4-9;/h2-4,12H,5-7H2,1H3,(H,13,14);1H.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

• Analgesic and Antipyretic Agent Synthesis : Research has explored the synthesis of water-soluble derivatives of acetaminophen, which are potential analgesic and antipyretic agents. A novel process was developed for preparing these compounds, highlighting their potential in pain management and fever reduction (Reddy, Kumari, & Dubey, 2013).

• Chemoselective Acetylation in Drug Design : A study on the chemoselective monoacetylation of the amino group of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs, provides insights into environmentally friendly drug design and discovery processes (Magadum & Yadav, 2018).

• Herbicide Metabolism and Environmental Impact : The metabolism of chloroacetamide herbicides and their environmental impact have been a significant focus. Studies on the comparative metabolism of these herbicides in human and rat liver microsomes have shed light on potential carcinogenic pathways and environmental health perspectives (Coleman, Linderman, Hodgson, & Rose, 2000).

• Structural Analysis of Derivatives : Investigations into the structural aspects of certain amide-containing derivatives, including salt and inclusion compounds, have been conducted. These studies have implications for understanding the molecular properties and potential applications of these compounds (Karmakar, Sarma, & Baruah, 2007).

• Metabolism in Biodegradation Processes : The involvement of the cytochrome P450 system in the N-deethoxymethylation of acetochlor, a widely used herbicide, has been studied. This research is crucial for understanding the biodegradation of acetochlor and its implications for environmental sustainability (Wang et al., 2015).

Safety And Hazards

The compound has been classified with the GHS07 pictogram. The signal word is “Warning” and it has hazard statements H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.